Cas no 64468-89-9 (2-Oxazolidinone, 5-ethyl-5-methyl-)

2-Oxazolidinone, 5-ethyl-5-methyl- structure
64468-89-9 structure
Product Name:2-Oxazolidinone, 5-ethyl-5-methyl-
CAS No:64468-89-9
MF:C6H11NO2
MW:129.157041788101
CID:1679395
Update Time:2024-09-03

2-Oxazolidinone, 5-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 5-ethyl-5-methyl-
    • Inchi: 1S/C6H11NO2/c1-3-6(2)4-7-5(8)9-6/h3-4H2,1-2H3,(H,7,8)
    • InChI Key: VKEBHHZWWJHLRI-UHFFFAOYSA-N
    • SMILES: O1C(CC)(C)CNC1=O

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Density: 1.006±0.06 g/cm3(Predicted)
  • Boiling Point: 280.1±7.0 °C(Predicted)
  • PSA: 38.33
  • pka: 12.86±0.40(Predicted)
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